Cas no 1225514-96-4 (3-Methyl-3-(4-methylphenyl)butan-1-amine)

• Product Name: 3-Methyl-3-(4-methylphenyl)butan-1-amine
• CAS No: 1225514-96-4
• MF: C₁₂H₁₉N
• MW: 177.28596329689
• CID: 6090147
• PubChem ID: 59019774
• Update Time: 2025-06-14

3-Methyl-3-(4-methylphenyl)butan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1225514-96-4
• 3-methyl-3-(4-methylphenyl)butan-1-amine
• EN300-1855154
• AKOS017515399
• SCHEMBL8354437
• 3-Methyl-3-(4-methylphenyl)butan-1-amine

• Inchi： 1S/C12H19N/c1-10-4-6-11(7-5-10)12(2,3)8-9-13/h4-7H,8-9,13H2,1-3H3
• InChI Key： NKLPGFSKIORDKZ-UHFFFAOYSA-N
• SMILES： NCCC(C)(C)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 177.151749610g/mol
• Monoisotopic Mass: 177.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-Methyl-3-(4-methylphenyl)butan-1-amine

Comprehensive Overview of 3-Methyl-3-(4-methylphenyl)butan-1-amine (CAS No. 1225514-96-4): Properties, Applications, and Industry Insights

3-Methyl-3-(4-methylphenyl)butan-1-amine (CAS No. 1225514-96-4) is a specialized organic compound with a unique molecular structure that combines aromatic and aliphatic components. This amine derivative has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for more complex molecules. The compound's tertiary butyl group and para-methylphenyl substitution pattern contribute to its distinct chemical properties, making it valuable for structure-activity relationship (SAR) studies.

In recent years, the demand for custom synthesis intermediates like 3-Methyl-3-(4-methylphenyl)butan-1-amine has surged, particularly in the development of novel bioactive compounds. Researchers are exploring its applications in central nervous system (CNS) targeting molecules, where its balanced lipophilicity and steric properties show promise. The compound's CAS registry number 1225514-96-4 serves as a crucial identifier in patent literature and material safety documentation, ensuring proper handling and regulatory compliance across international markets.

The synthesis of 3-Methyl-3-(4-methylphenyl)butan-1-amine typically involves Grignard reactions or reductive amination pathways, with current research focusing on green chemistry approaches to improve yield and sustainability. Analytical characterization through NMR spectroscopy and mass spectrometry confirms the compound's high purity, which is essential for pharmaceutical-grade applications. Industry leaders are particularly interested in its potential as a chiral auxiliary or asymmetric synthesis precursor, with several contract research organizations (CROs) offering custom synthesis services.

Market trends indicate growing interest in tailor-made amine compounds, with 1225514-96-4 being frequently searched alongside terms like "specialty chemical suppliers" and "research chemical catalogues". The compound's structural analogs are being investigated for various applications, from material science additives to flavor and fragrance intermediates. Regulatory databases show increasing patent activity related to this chemical entity, particularly in intellectual property protection for drug discovery pipelines.

From a technical perspective, 3-Methyl-3-(4-methylphenyl)butan-1-amine demonstrates excellent stability under standard storage conditions, with recommended handling in inert atmospheres to maintain quality. Its physicochemical properties (including solubility profiles and partition coefficients) make it particularly useful for medicinal chemistry optimization programs. Recent publications have highlighted its potential in structure-based drug design, especially for targets requiring bulky hydrophobic moieties in their pharmacophore models.

The global fine chemicals market report identifies compounds like CAS 1225514-96-4 as growth drivers in the custom synthesis sector. Quality control protocols typically involve HPLC purity analysis and residual solvent testing to meet Good Manufacturing Practice (GMP) standards when required. Scientific literature reveals ongoing investigations into its metabolic stability and potential biochemical interactions, positioning it as a valuable tool for lead compound development in various therapeutic areas.

Emerging applications in material science suggest potential uses of 3-Methyl-3-(4-methylphenyl)butan-1-amine as a monomer precursor for specialized polymers or as a surface modification agent. The compound's structure-property relationships are being actively studied through computational chemistry approaches, including molecular docking simulations and quantitative structure-activity relationship (QSAR) modeling. These studies help predict its behavior in complex biological systems and guide further molecular optimization efforts.

Supply chain data indicates that 1225514-96-4 is primarily sourced from specialty chemical manufacturers with capabilities in small-scale batch production. The compound's technical specifications typically include detailed information about isomeric purity and spectroscopic data, which are crucial for research applications. Current industry best practices emphasize the importance of comprehensive technical data sheets and certificates of analysis when procuring such high-value intermediates.

Future research directions for 3-Methyl-3-(4-methylphenyl)butan-1-amine may explore its potential in catalysis or as a ligand in transition metal complexes. The compound's steric and electronic properties make it an interesting candidate for molecular recognition studies and supramolecular chemistry applications. As the chemical industry moves toward more sustainable practices, innovative synthesis routes for this amine derivative are likely to emerge, potentially incorporating biocatalysis or flow chemistry methodologies.